molecular formula C13H9BrCl2 B8552957 3-Bromo-4'-chlorobenzhydryl chloride CAS No. 96223-09-5

3-Bromo-4'-chlorobenzhydryl chloride

Cat. No. B8552957
CAS RN: 96223-09-5
M. Wt: 316.0 g/mol
InChI Key: OFJXCSSTIRDXRU-UHFFFAOYSA-N
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Description

3-Bromo-4'-chlorobenzhydryl chloride is a useful research compound. Its molecular formula is C13H9BrCl2 and its molecular weight is 316.0 g/mol. The purity is usually 95%.
BenchChem offers high-quality 3-Bromo-4'-chlorobenzhydryl chloride suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 3-Bromo-4'-chlorobenzhydryl chloride including the price, delivery time, and more detailed information at info@benchchem.com.

properties

CAS RN

96223-09-5

Molecular Formula

C13H9BrCl2

Molecular Weight

316.0 g/mol

IUPAC Name

1-bromo-3-[chloro-(4-chlorophenyl)methyl]benzene

InChI

InChI=1S/C13H9BrCl2/c14-11-3-1-2-10(8-11)13(16)9-4-6-12(15)7-5-9/h1-8,13H

InChI Key

OFJXCSSTIRDXRU-UHFFFAOYSA-N

Canonical SMILES

C1=CC(=CC(=C1)Br)C(C2=CC=C(C=C2)Cl)Cl

Origin of Product

United States

Synthesis routes and methods

Procedure details

A solution of the above benzhydryl alcohol (13.0 g, 43 mmol) in 100 mL of methylene chloride and 5 mL of pyridine was stirred at room temperature during dropwise addition of 4.7 mL (64 mmol) of thionyl chloride in 20 mL of methylene chloride. After stirring overnight, the reaction solution was washed with two 60 mL portions of 1M hydrochloric acid and 50 mL of water and dried over magnesium sulfate. Evaporation of the solvent gave 14.0 g of 3-bromo-4'-chlorobenzhydryl chloride as a pale yellow oil. A portion was purified by chromatography on silica gel with hexane to give a colorless oil. Calc. for C13H9BrCl2 : C, 49.41; H, 2,87; Br, 25.28; Cl, 22.44. Found: C, 49.50; H, 2.82; Br, 25.27; Cl, 22.48.
Quantity
13 g
Type
reactant
Reaction Step One
Quantity
4.7 mL
Type
reactant
Reaction Step One
Quantity
100 mL
Type
solvent
Reaction Step One
Quantity
5 mL
Type
solvent
Reaction Step One
Quantity
20 mL
Type
solvent
Reaction Step One

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